1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(naphthalene-1-carbonyl)piperazine

• IUPAC Name: [4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]-naphthalen-1-ylmethanone
• InChI: InChI=1S/C20H19N7O/c1-25-18-17(23-24-25)19(22-13-21-18)26-9-11-27(12-10-26)20(28)16-8-4-6-14-5-2-3-7-15(14)16/h2-8,13H,9-12H2,1H3
• InChI Key: IAFNJBOHGPCGRI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC=N2)N3CCN(CC3)C(=O)C4=CC=CC5=CC=CC=C54)N=N1
• Molecular Formula: C20H19N7O
• Molecular Weight: 373.4 g/mol
• CAS No.: 1058232-32-8

Description

This compound belongs to the triazolopyrimidine class, characterized by a fused triazole-pyrimidine core. The triazole ring (3-methyl-substituted) is linked to a piperazine moiety, which is further functionalized with a naphthalene-1-carbonyl group.

Key structural features:

• Triazolopyrimidine core: Provides a planar heterocyclic system capable of π-π stacking interactions.
• 3-Methyl group: Enhances metabolic stability by reducing oxidative degradation at the triazole ring .
• Naphthalene-1-carbonyl substituent: Increases lipophilicity and may improve membrane permeability compared to smaller aromatic groups .

Mechanism of Action

Target of Action

The primary target of this compound is the Epidermal Growth Factor Receptor (EGFR) . EGFR plays a critical role in cell survival, growth, differentiation, and tumor formation. Overexpression of EGFR has been observed in a variety of cancers, including breast, ovarian, head, neck, and colon cancers.

Mode of Action

The compound interacts with its target, EGFR, and inhibits its activity. This inhibition prevents cancer cell proliferation and spread by targeting specific proteins

Biochemical Pathways

The compound affects the EGFR signaling pathway, which is crucial for cell survival, growth, and differentiation. By inhibiting EGFR, the compound disrupts this pathway, leading to the inhibition of tumor growth and spread.

Result of Action

The compound shows potent anticancer activity. In vitro EGFR results revealed that the compound shows significant potency compared to the reference drug Erlotinib. The compound’s action results in the inhibition of cancer cell proliferation and spread.

Biological Activity

The compound 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(naphthalene-1-carbonyl)piperazine is a novel derivative of triazolopyrimidine and piperazine, which has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound's structure can be represented as follows:

$$\text{C}_{18}\text{H}_{19}\text{N}_{7}\text{O}$$

This structure includes a triazolo-pyrimidine moiety linked to a naphthalene carbonyl group through a piperazine ring. The presence of these functional groups suggests potential interactions with various biological targets.

Anticancer Properties

Research indicates that triazolopyrimidine derivatives exhibit significant anticancer activity. For instance, compounds similar to 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(naphthalene-1-carbonyl)piperazine have been evaluated for their cytotoxic effects against various cancer cell lines. A study demonstrated that related Mannich bases showed cytotoxicity against HeLa (cervical), HepG2 (liver), and A549 (lung) cancer cells, with IC50 values significantly lower than standard chemotherapeutics like 5-fluorouracil .

The anticancer activity is often attributed to the inhibition of DNA topoisomerase I and the induction of apoptosis in cancer cells. For example, compounds with a similar structural framework were shown to disrupt DNA replication processes and induce cellular stress responses leading to apoptosis .

Antimicrobial Activity

The antimicrobial properties of triazolopyrimidine derivatives have also been explored. Compounds structurally related to 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(naphthalene-1-carbonyl)piperazine have been reported to exhibit moderate antibacterial and antifungal activities against various strains. For instance, a study found that synthesized triazolo derivatives displayed efficacy against both Gram-positive and Gram-negative bacteria .

Study 1: Cytotoxicity in Cancer Cell Lines

In a comparative study involving different Mannich bases derived from triazolopyrimidine structures, several compounds were evaluated for their cytotoxic effects on cancer cell lines such as MCF-7 (breast cancer) and PC-3 (prostate cancer). The results indicated that specific substitutions on the piperazine ring significantly enhanced cytotoxicity compared to unsubstituted analogs. The most potent derivatives had IC50 values below 10 µM against MCF-7 cells .

Study 2: Antimicrobial Efficacy

Another investigation focused on the antimicrobial activity of synthesized triazolopyrimidine derivatives. The results showed that these compounds had varying degrees of effectiveness against fungal strains like Candida albicans and bacterial strains such as Staphylococcus aureus. The minimum inhibitory concentrations (MIC) ranged from 32 to 128 µg/mL depending on the specific derivative tested .

Summary Table of Biological Activities

Activity Type	Target Organisms/Cells	IC50/MIC Values	References
Anticancer	HeLa, HepG2, A549	<10 µM
Antimicrobial	Staphylococcus aureus	32 - 128 µg/mL
	Candida albicans	64 - 256 µg/mL

Scientific Research Applications

Medicinal Chemistry

Antitumor Activity
Research indicates that derivatives of triazolo-pyrimidines exhibit significant antitumor properties. The compound has been studied for its ability to inhibit the growth of cancer cells. For instance, a study demonstrated that similar triazolo derivatives can induce apoptosis in various cancer cell lines, suggesting a potential role in cancer therapy .

Purine Receptor Antagonism
The compound has been identified as a potential purine receptor antagonist. Purine receptors are implicated in several pathological conditions, including cancer and inflammatory diseases. By blocking these receptors, compounds like 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(naphthalene-1-carbonyl)piperazine may offer therapeutic benefits in the treatment of such diseases .

Biochemical Research

Biological Assays
This compound serves as a valuable tool in biochemical assays aimed at understanding cellular signaling pathways influenced by purine receptors. Its ability to selectively inhibit receptor activity allows researchers to dissect the roles of these receptors in various biological processes .

Synthesis and Derivatives

Synthetic Pathways
The synthesis of 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-(naphthalene-1-carbonyl)piperazine is achieved through multi-step chemical reactions that involve the formation of triazole and pyrimidine rings. The synthetic versatility of this compound allows for the development of various derivatives with modified biological activities .

Comparison with Similar Compounds

Structural Analogues of Triazolopyrimidine-Piperazine Derivatives

Compound Name	Triazole Substituent	Piperazine Substituent	Key Biological Activities	References
Target Compound	3-Methyl	Naphthalene-1-carbonyl	Kinase inhibition, anticancer (hypothetical)
1-{3-benzyl-3H-triazolo[4,5-d]pyrimidin-7-yl}-4-(naphthalene-2-sulfonyl)piperazine	3-Benzyl	Naphthalene-2-sulfonyl	Anticancer, anti-inflammatory
1-{3-phenyl-3H-triazolo[4,5-d]pyrimidin-7-yl}-4-[2-(trifluoromethyl)benzoyl]piperazine	3-Phenyl	2-(Trifluoromethyl)benzoyl	Antimicrobial, kinase inhibition
1-{3-ethyl-3H-triazolo[4,5-d]pyrimidin-7-yl}-4-(pyridine-3-sulfonyl)piperazine	3-Ethyl	Pyridine-3-sulfonyl	CNS modulation (hypothetical)
Ethyl 4-(1-(3-methyl-3H-triazolo[4,5-d]pyrimidin-7-yl)azetidine-3-carbonyl)piperazine-1-carboxylate	3-Methyl	Azetidine-carbonyl-ethyl ester	Enzyme inhibition (e.g., PDEs)

Key Structural and Functional Differences

Triazole Substituents: 3-Methyl group (target compound): Offers steric hindrance that may protect against enzymatic degradation while maintaining moderate lipophilicity (clogP ~2.8 estimated) . 3-Ethyl group: Balances metabolic stability and solubility but may reduce π-stacking efficiency compared to aromatic substituents .

Piperazine Modifications: Naphthalene-1-carbonyl: The naphthalene system’s extended aromaticity may facilitate intercalation with DNA or hydrophobic protein pockets, a feature absent in sulfonyl or smaller acyl groups . Sulfonyl vs. Carbonyl: Sulfonyl groups (e.g., naphthalene-2-sulfonyl) improve solubility via polar interactions but may reduce membrane permeability compared to carbonyl derivatives .

Unique Advantages of the Target Compound

Balanced Physicochemical Properties : The 3-methyl group and naphthalene-1-carbonyl moiety optimize lipophilicity (clogP ~2.8) and solubility (LogS ≈ -4.2), favoring oral bioavailability .

Diverse Binding Modes : The naphthalene system allows dual interactions—intercalation with DNA and hydrophobic binding to enzyme pockets—unlike simpler phenyl or pyridine derivatives .

Synthetic Flexibility : The piperazine linker enables facile substitution for structure-activity relationship (SAR) studies, as demonstrated in azetidine-carboxylate analogs () .